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Cat. No.: B1594045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptyl propionate (C₁₀H₂₀O₂) is an ester recognized for its characteristic fruity aroma, finding

applications in the flavor and fragrance industries. Beyond its sensory properties, it serves as a

valuable intermediate in organic synthesis. This document provides a detailed examination of

the molecular and physical properties of heptyl propionate, a comprehensive protocol for its

synthesis via Fischer esterification, and an overview of its chemical characteristics. All

quantitative data is presented in standardized tables for clarity and comparative analysis.

Core Molecular and Physical Properties
Heptyl propionate, also known as heptyl propanoate, is the ester formed from the

condensation of heptan-1-ol and propionic acid.[1] Its fundamental properties are summarized

below.

Table 1: Molecular and Chemical Identifiers
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Identifier Value

Molecular Formula C₁₀H₂₀O₂[1][2][3][4][5]

Molecular Weight 172.26 g/mol [2][4]

IUPAC Name heptyl propanoate[1][2]

CAS Number 2216-81-1[2][3][5]

Synonyms
n-Heptyl propionate, Propionic acid, heptyl

ester[2][3][5]

Table 2: Physical and Chemical Properties
Property Value

Appearance Colorless liquid with a fruity odor[1]

Density 0.874 g/cm³[5]

Boiling Point 209.7 °C at 760 mmHg[5]

Melting Point -50.9 °C[6][7]

Flash Point 79.8 °C[5][6]

Refractive Index 1.422[5][6]

Solubility
Limited solubility in water; soluble in non-polar

organic solvents like hexane and benzene.[1]

Vapor Pressure 0.2 mmHg at 25°C[5]

Synthesis of Heptyl Propionate via Fischer
Esterification
The most common and direct method for synthesizing heptyl propionate is the Fischer

esterification of propionic acid with 1-heptanol, using a strong acid catalyst, typically sulfuric

acid.[4] This is a reversible reaction, and to drive the equilibrium towards the product (the

ester), an excess of one of the reactants is often used, or water is removed as it is formed.
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Logical Workflow for Synthesis
Caption: Synthesis workflow for heptyl propionate.

Detailed Experimental Protocol
This protocol outlines a standard laboratory procedure for the synthesis of heptyl propionate.

Materials:

Propionic acid

1-Heptanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Procedure:
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Reaction Setup: In a round-bottom flask, combine 1-heptanol and a molar excess of

propionic acid (e.g., 1.5 to 2 equivalents). Add a few boiling chips.

Catalyst Addition: While swirling the flask, slowly and carefully add a catalytic amount of

concentrated sulfuric acid (approximately 1-2% of the total moles of the limiting reactant).

Reflux: Attach the reflux condenser and heat the mixture to a gentle boil using a heating

mantle. Allow the reaction to reflux for approximately 45-60 minutes. The progress of the

reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Cooling and Quenching: After the reflux period, allow the reaction mixture to cool to room

temperature. Carefully transfer the mixture to a separatory funnel.

Neutralization: Slowly add a saturated solution of sodium bicarbonate to the separatory

funnel to neutralize the excess propionic acid and the sulfuric acid catalyst. Caution: This will

produce CO₂ gas, so vent the funnel frequently. Continue adding the bicarbonate solution

until gas evolution ceases.

Washing: Drain the lower aqueous layer. Wash the remaining organic layer with a saturated

brine solution to remove any remaining water-soluble impurities.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous

sodium sulfate to remove residual water. Swirl the flask and let it stand until the liquid is

clear.

Purification: Decant or filter the dried organic layer into a distillation flask. Purify the crude

heptyl propionate by fractional distillation to obtain the final product.

Applications and Further Research
Heptyl propionate is primarily utilized as a flavor and fragrance agent due to its pleasant fruity

scent, reminiscent of pears or apples.[1] In the field of synthetic organic chemistry, it can serve

as a model compound for studying esterification reactions.[1] While its applications are well-

established in the fragrance sector, dedicated research solely on this compound is not

extensive, presenting opportunities for further investigation into its synthesis, reactivity, and

potential new applications.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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